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Compound of Interest

Compound Name: Butyl rubber

Cat. No.: B1218949

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the core thermal properties of raw
butyl rubber (lIR), a copolymer of isobutylene and a small amount of isoprene. A thorough
understanding of these properties is critical for applications ranging from pharmaceutical
stoppers and seals, where thermal stability and integrity are paramount, to various industrial
uses that demand specific thermal performance characteristics. This document details key
thermal parameters, outlines the standardized experimental methodologies for their
determination, and presents the data in a clear, comparative format.

Core Thermal Properties of Butyl Rubber

The thermal behavior of a polymer like butyl rubber dictates its operational range and
suitability for specific applications. The key properties include its response to temperature
changes (glass transition, expansion) and its ability to manage thermal energy (conductivity,
heat capacity, and stability at elevated temperatures).

Data Presentation: Summary of Thermal Properties

The following table summarizes the key quantitative thermal properties of raw butyl rubber,
compiled from various technical sources. It is important to note that these values can be
influenced by the specific grade of the rubber, its molecular weight, and the presence of any
additives.
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Thermal Property

Typical Value
Range

Units

Notes

Glass Transition

Temperature (Tg)

-65 to -50

°C

The temperature at
which the rubber
transitions from a
rigid, glassy state to a
more flexible, rubbery
state.[1][2][3][4][5]

Melting Point

Not applicable

N/A

As an amorphous
polymer, butyl rubber
does not have a
distinct melting point
but rather a softening
point. Some sources
report a softening
range of -54°C to
-12°C.[1]

Thermal Conductivity

(k)

0.13t00.23

W/(m-K)

Butyl rubber is a
thermal insulator with
low conductivity.[5][6]
[7] The value tends to
decrease at lower

temperatures.[8]

Specific Heat
Capacity (Cp)

1600 to 1950

J/(kg-K)

Represents the
amount of heat
required to raise the
temperature of a unit
mass of the material

by one degree.[5][7]

Thermal
Decomposition

Temperature

Onset ~200 - 205

°C

The temperature at
which the polymer
begins to chemically
degrade.[2] Significant
decomposition occurs

at higher
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temperatures (330-
390°C).[9]

Raw butyl rubber has
a high CLTE
o ) compared to metals
Coefficient of Linear a )
) ~112 (for a specific and ceramics.[10][11]
Thermal Expansion ) ppm/°C (x 10-6/°C) o
composite) The value is highly
(CLTE)
dependent on the
specific compound

formulation.

Glass Transition Temperature (Tg) and Specific Heat
Capacity (Cp)

The glass transition temperature (Tg) is a critical parameter that defines the lower service
temperature limit of butyl rubber. Below its Tg, the material becomes hard and brittle. Butyl
rubber's low Tg, typically between -65°C and -50°C, allows it to remain flexible at low
temperatures.[1][3][4][5]

The specific heat capacity (Cp) quantifies the amount of heat energy required to raise the
temperature of the material.[1] Materials with a higher specific heat capacity can absorb more
heat with a smaller rise in temperature.[12] Butyl rubber's specific heat capacity generally falls
in the range of 1600 to 1950 J/(kg-K).[5][7]

Experimental Protocol: Differential Scanning Calorimetry (DSC) - ASTM E1269

Both Tg and Cp are accurately determined using Differential Scanning Calorimetry (DSC),
following the ASTM E1269 standard.[13][14]

Methodology:

o Calibration: The DSC instrument is calibrated for temperature and heat flow using a certified
standard, typically indium for temperature and sapphire for heat capacity.[14][15]

o Sample Preparation: A small, precisely weighed sample of raw butyl rubber (typically 5-20
mg) is hermetically sealed in a DSC pan (e.g., aluminum).[13][14] An empty pan is used as a
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reference.

o Measurement: The sample and reference pans are placed in the DSC cell. A baseline is
established by running the temperature program with empty pans.[14]

o Sapphire Standard: A run is performed with a sapphire standard of known mass to obtain a
calibration factor for Cp calculation.[14][15]

o Sample Analysis: The butyl rubber sample is subjected to a controlled temperature
program, typically heating at a constant rate (e.g., 10-20°C/min) through the temperature
range of interest.[15] An inert atmosphere (e.g., nitrogen) is maintained to prevent oxidation.
[15]

o Data Analysis: The instrument measures the difference in heat flow required to maintain the
sample and reference at the same temperature.

o For Tg: The glass transition is observed as a step-like change in the heat flow curve.

o For Cp: The specific heat capacity is calculated by comparing the heat flow signal from the
sample to that of the sapphire standard and the baseline.[14] The result is a plot of Cp as
a function of temperature.[13]

Mandatory Visualization: DSC Experimental Workflow
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Caption: Workflow for determining Tg and Cp via DSC (ASTM E1269).
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Thermal Decomposition

Thermal decomposition refers to the chemical degradation of the material at elevated
temperatures. The onset of decomposition is a critical parameter for defining the maximum
service temperature and processing limits of the rubber. For butyl rubber, the onset of thermal
decomposition is observed around 200-205°C in an inert atmosphere.[2] More rapid and
significant weight loss occurs at temperatures between 330°C and 390°C.[9] Thermal-oxidative
degradation (in the presence of air) can occur at lower temperatures and proceeds primarily
through chain scission.[16]

Experimental Protocol: Thermogravimetric Analysis (TGA) - ASTM E1131

The thermal stability and decomposition profile of butyl rubber are determined using TGA, as
specified in ASTM E1131.[17][18]

Methodology:

Sample Preparation: A small sample (typically 10-15 mg) of the raw butyl rubber is placed
into a tared TGA sample pan.[17]

 Instrument Setup: The sample is placed on a high-precision microbalance within a furnace.
The desired atmosphere is established by purging with a specific gas (e.g., nitrogen for inert
decomposition, or air for oxidative stability studies) at a controlled flow rate.[17][19]

e Heating Program: The furnace heats the sample according to a predefined temperature
program, typically a constant heating rate (e.g., 10 or 20°C/min) up to a final temperature
(e.g., 800°C).[2][19]

o Data Collection: The microbalance continuously records the mass of the sample as a
function of temperature and time.

o Data Analysis: The resulting data is plotted as a TGA curve (percent weight vs. temperature)
and its first derivative, the DTG curve (rate of weight loss vs. temperature).[9] The TGA curve
is analyzed to determine the onset temperature of decomposition, temperatures of maximum
decomposition rates (from DTG peaks), and the amount of residue at the final temperature.
[17][18]
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Mandatory Visualization: TGA Experimental Workflow
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Caption: Workflow for determining thermal decomposition via TGA (ASTM E1131).

Thermal Conductivity (k)

Thermal conductivity is a measure of a material's ability to conduct heat. Materials with low

thermal conductivity are good insulators. Butyl rubber is considered a thermal insulator, with a

low thermal conductivity typically in the range of 0.13 to 0.23 W/(m-K).[1][5][6][7] This property

makes it suitable for applications requiring thermal insulation, such as seals and gaskets.[1]

Experimental Protocol: Guarded Heat Flow Meter - ASTM E1530

The thermal conductivity of solid materials like butyl rubber is commonly measured using a
guarded heat flow meter, a steady-state technique described in ASTM E1530.[20][21]

Methodology:

Sample Preparation: A flat, smooth specimen of butyl rubber with a uniform thickness
(typically less than 25 mm) and known dimensions is prepared.[22]

Instrument Setup: The specimen is placed between two parallel plates, a heated upper plate
and a cooled lower plate, which are maintained at different, constant temperatures. A heat
flux transducer is positioned in series with the specimen.[22] A guard heater surrounds the
test area to minimize radial heat loss and ensure one-dimensional heat flow through the
sample.

Steady-State Condition: A constant axial force is applied to ensure good thermal contact. The
system is allowed to reach thermal equilibrium (steady-state), where the temperature at all
points is constant over time.

Measurement: At steady-state, the temperature difference across the specimen (AT) and the
heat flow rate (Q) through the specimen (measured by the calibrated heat flux transducer)
are recorded.

Calculation: The thermal resistance (R) of the specimen is calculated. From the resistance
and the specimen's thickness (L), the thermal conductivity (k) is determined using the
formula: k =L/ (R - A), where Ais the cross-sectional area.
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Mandatory Visualization: Guarded Heat Flow Meter Experimental Workflow
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Caption: Workflow for measuring thermal conductivity via Guarded Heat Flow Meter (ASTM
E1530).

Coefficient of Linear Thermal Expansion (CLTE)

The CLTE describes the change in a material's length per unit length for a one-degree change
in temperature.[23] Like most polymers, butyl rubber has a relatively high CLTE compared to
metals, meaning it expands and contracts significantly with temperature changes.[10][24] This
is a critical design consideration, especially when butyl rubber components are bonded to or
constrained by materials with lower CLTE values, as it can induce significant stress. The
shrinkage of various rubbers is ranked, with butyl rubber having a higher shrinkage rate than
natural rubber or neoprene.[10]

Experimental Protocol: Dilatometry - ASTM D696

The CLTE of plastics and rubbers is determined using a vitreous silica dilatometer according to
the ASTM D696 standard test method.[23][25][26]

Methodology:

o Sample Preparation: A specimen of a specific length is prepared and its initial length (LO) at
room temperature is precisely measured.

 Instrument Setup: The specimen is placed inside a vitreous silica tube. A push-rod, also
made of vitreous silica (which has a very low and known CLTE), is placed in contact with the
specimen. A measuring device, such as a dial gauge or LVDT, is attached to the other end of
the rod to detect changes in its position.[23]

o Temperature Cycling: The assembly containing the specimen is placed in a temperature-
controlled bath or chamber. The standard test method specifies cycling between -30°C and
+30°C.[23][27]

o Measurement: The specimen is first cooled to -30°C and allowed to reach thermal
equilibrium. The reading on the measuring device is recorded. The temperature is then
raised to +30°C, and the new reading is recorded after the specimen has stabilized.
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e Calculation: The change in the specimen’s length (AL) is determined from the difference in
the readings. The CLTE (a) is then calculated using the formula: a = AL/ (LO - AT), where AT
is the temperature change (60°C for the standard test).[27][28]

Mandatory Visualization: Dilatometry Experimental Workflow
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Caption: Workflow for measuring CLTE via Dilatometry (ASTM D696).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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